Cas no 85952-78-9 (N-[(3-fluorophenyl)methyl]cyclopentanamine)
N-[(3-fluorophenyl)methyl]cyclopentanamine is a fluorinated amine derivative featuring a cyclopentylamine core linked to a 3-fluorobenzyl group. Its structure offers potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring fluorinated aromatic motifs. The compound's defined stereochemistry and purity make it suitable for research applications in medicinal chemistry and drug development.
85952-78-9 structure
Product Name:N-[(3-fluorophenyl)methyl]cyclopentanamine
CAS No:85952-78-9
MF:C12H16FN
MW:193.260546684265
MDL:MFCD08674991
CID:1842898
PubChem ID:3281927
Update Time:2025-06-19
N-[(3-fluorophenyl)methyl]cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-fluorophenyl)methyl]cyclopentanamine
- STK129743
- ACMC-209q7w
- AC1MM8B7
- CTK8B2470
- MolPort-002-953-794
- N-(3-fluorobenzyl)cyclopentanamine
- ANW-38250
- CS-0205352
- MFCD08674991
- BS-24270
- 85952-78-9
- SCHEMBL10882199
- EN300-32588
- DTXSID80391009
- AKOS000226941
- Z86136997
-
- MDL: MFCD08674991
- Inchi: 1S/C12H16FN/c13-11-5-3-4-10(8-11)9-14-12-6-1-2-7-12/h3-5,8,12,14H,1-2,6-7,9H2
- InChI Key: HOPMLUBUCOBORB-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNC1CCCC1
Computed Properties
- Exact Mass: 193.126677677g/mol
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
N-[(3-fluorophenyl)methyl]cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315319-5g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 95% | 5g |
$320 | 2021-06-15 | |
| Chemenu | CM315319-10g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 95% | 10g |
$568 | 2021-06-15 | |
| TRC | F532335-100mg |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F532335-250mg |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | F532335-500mg |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 500mg |
$161.00 | 2023-05-18 | ||
| TRC | F532335-1g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 1g |
$224.00 | 2023-05-18 | ||
| Apollo Scientific | PC910857-1g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 98% | 1g |
£150.00 | 2025-02-22 | |
| Apollo Scientific | PC910857-5g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 98% | 5g |
£445.00 | 2025-02-22 | |
| Chemenu | CM315319-5g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 95% | 5g |
$320 | 2023-01-18 | |
| Chemenu | CM315319-10g |
N-[(3-Fluorophenyl)methyl]cyclopentanamine |
85952-78-9 | 95% | 10g |
$568 | 2023-01-18 |
N-[(3-fluorophenyl)methyl]cyclopentanamine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
85952-78-9 (N-[(3-fluorophenyl)methyl]cyclopentanamine) Related Products
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- 1353987-21-9(N1,N4-Bis(3-fluorobenzyl)cyclohexane-1,4-diamine)
- 356531-67-4(N-(4-Fluorobenzyl)cyclohexanamine)
- 85952-73-4(N-Cyclopentyl-p-fluorobenzylamine)
- 1261230-70-9((3-Fluoro-benzyl)-piperidin-4-yl-amine hydrochloride)
- 776296-33-4((4-fluorophenyl)methyl(pentan-2-yl)amine)
- 776296-35-6((4-fluorophenyl)methyl(pentan-3-yl)amine)
- 58048-60-5(Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride)
- 1417789-07-1((1r,4r)-N1-(3-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride)
- 500221-71-6(N-[(3-fluorophenyl)methyl]cyclohexanamine)
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